Cas no 2229505-50-2 (3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229505-50-2
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6015864
• PubChem ID: 165628709
• Update Time: 2025-05-21

3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine
• 2229505-50-2
• [3-(1H-indol-4-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1793570

• Inchi： 1S/C14H18N2/c1-14(2)11(8-15)13(14)10-4-3-5-12-9(10)6-7-16-12/h3-7,11,13,16H,8,15H2,1-2H3
• InChI Key： OLQMXJPBKPXFJZ-UHFFFAOYSA-N
• SMILES： NCC1C(C2=CC=CC3=C2C=CN3)C1(C)C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine

3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229505-50-2) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is fused with a cyclopropane moiety, and its methanamine functional group. The indole moiety, a heterocyclic aromatic structure, is known for its versatile biological activities, while the cyclopropane ring introduces strain and reactivity that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine as a lead compound in drug discovery. Researchers have investigated its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The synthesis of 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that combines principles from heterocyclic chemistry and organometallic catalysis. One of the most efficient methods reported in the literature involves the palladium-catalyzed coupling reaction between an indole derivative and a cyclopropane-containing electrophile. This approach not only ensures high yields but also allows for fine-tuning of the substituents to optimize pharmacokinetic properties.

In terms of biological activity, 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine has shown promise as an anti-inflammatory agent. A 2023 study conducted by researchers at the University of California revealed that this compound suppresses the production of pro-inflammatory cytokines in vitro. Furthermore, preliminary animal studies suggest that it may exhibit anti-depressive effects by modulating serotonin receptor activity.

The structural uniqueness of 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine makes it an attractive candidate for further exploration in medicinal chemistry. Its indole ring provides a scaffold for additional functionalization, enabling the design of derivatives with enhanced bioavailability and efficacy. For example, researchers are currently investigating the impact of substituting different groups on the indole nitrogen to improve solubility and reduce off-target effects.

From an environmental perspective, the synthesis and application of 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine must adhere to green chemistry principles to minimize ecological impact. Recent advancements in catalytic processes have significantly reduced the use of hazardous reagents in its production, aligning with global sustainability goals.

In conclusion, 3-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanamine represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research into its biological properties and synthetic optimization, this compound holds immense potential for advancing medical science and improving human health.